Cas no 7148-78-9 (Cinnamaldehyde Diethyl Acetal)

• Product Name: Cinnamaldehyde Diethyl Acetal
• CAS No: 7148-78-9
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 47242
• PubChem ID: 5356250
• Update Time: 2025-04-19

Cinnamaldehyde Diethyl Acetal Chemical and Physical Properties

Names and Identifiers

• (3,3-Diethoxyprop-1-en-1-yl)benzene
• beta-(diethoxymethyl)styrene
• Cinnamaldehyde diethyl acetal
• 1,1-diethoxy-3-phenylprop-2-ene
• 3,3-diethoxyl-1-phenylprop-1-ene
• 3-Phenyl-2-propene-1-one diethyl acetal
• 3-Phenylpropenal diethyl acetal
• cinnamaldehyde ethylene glycol acetal
• Zimtaldehyd-diaethylacetal
• (3,3-Diethoxy-1-propenyl)benzene
• Benzene, (3,3-diethoxy-1-propenyl)-
• VYKDEWVAUWARRX-ZHACJKMWSA-N
• UNII-6Q5N5N1PGM
• NSC 53852
• Benzene,3-diethoxy-1-propenyl)-
• DS-5425
• 6Q5N5N1PGM
• (E)-(3,3-diethoxyprop-1-en-1-yl)benzene
• DTXSID20885290
• (E)-(3,3-diethoxyprop-1-enyl)benzene
• NS00083679
• (3,3-DIETHOXY-1-PROPEN-1-YL)BENZENE
• O10067
• DTXSID2064575
• CS-0188417
• Benzene, ((1E)-3,3-diethoxy-1-propen-1-yl)-
• Benzene, [(1E)-3,3-diethoxy-1-propenyl]-
• BENZENE, (3,3-DIETHOXYPROPENYL)-
• MFCD00672803
• A837205
• AKOS015891435
• EC 230-467-8
• NSC-53852
• Cinnamaldehyde, diethyl acetal
• AKOS025310672
• J-501807
• NSC53852
• 7148-78-9
• AI3-06442
• EINECS 246-738-9
• (E)-(3,3-Diethoxy-1-propenyl)benzene
• Benzene, (3,3-diethoxy-1-propenyl)-, (E)-
• EINECS 230-467-8
• Benzene, ((1E)-3,3-diethoxy-1-propenyl)-
• 25226-98-6
• Benzene, (3,3-diethoxy-1-propen-1-yl)-
• Benzene, [(1E)-3,3-diethoxy-1-propen-1-yl]-
• Q63395519
• SCHEMBL8740782
• [(E)-3,3-diethoxyprop-1-enyl]benzene
• Cinnamic aldehyde, diethyl acetal
• FD140632
• Cinnamaldehyde Diethyl Acetal

• Inchi： 1S/C13H18O2/c1-3-14-13(15-4-2)11-10-12-8-6-5-7-9-12/h5-11,13H,3-4H2,1-2H3/b11-10+
• InChI Key： VYKDEWVAUWARRX-ZHACJKMWSA-N
• SMILES： O(CC)C(/C=C/C1C=CC=CC=1)OCC

Computed Properties

• Exact Mass: 206.13100
• Monoisotopic Mass: 206.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• XLogP3: 2.9

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 0.984
• Boiling Point: 297.6 °C at 760 mmHg
• Flash Point: 110.1 °C
• Refractive Index: 1.524
• PSA: 18.46000
• LogP: 3.09890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes